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Compound of Interest

(2-Chloro-5-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B180089

A Senior Application Scientist's Guide to the Proper Disposal of (2-Chloro-5-
methoxyphenyl)methanol

Executive Summary

This document provides a comprehensive, step-by-step protocol for the safe and compliant
disposal of (2-Chloro-5-methoxyphenyl)methanol (CAS No: 101252-66-8). As a chlorinated
organic compound, this substance requires specific handling and disposal procedures to
ensure laboratory safety and environmental protection. The core principle of this guide is the
mandatory segregation of (2-Chloro-5-methoxyphenyl)methanol waste into a designated
"Halogenated Organic Waste" stream. This prevents contamination of non-halogenated solvent
waste and ensures adherence to regulatory standards for hazardous waste management. This
protocol is designed for researchers, scientists, and drug development professionals to
establish a self-validating system for chemical waste management within a laboratory setting.

Hazard Identification and Risk Assessment

Proper handling begins with a thorough understanding of the associated risks. (2-Chloro-5-
methoxyphenyl)methanol is classified with specific hazards that dictate the required safety
precautions and disposal methodology.

Chemical Profile and Hazards:
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Property Value Source
CAS Number 101252-66-8

Molecular Formula CsHoCIO2

Physical Form Solid

GHS Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning [1]

H302: Harmful if swallowed.

Hazard Statements H319: Causes serious eye [1]
irritation.
Storage Class 11 - Combustible Solids

The primary hazards associated with (2-Chloro-5-methoxyphenyl)methanol are acute oral
toxicity and serious eye irritation[1]. The presence of chlorine in its structure classifies it as a
halogenated organic compound. This classification is the single most critical factor in
determining its proper disposal pathway. Halogenated solvents and non-halogenated solvents
must always be kept separate to reduce disposal costs and ensure proper treatment[2].

Regulatory Compliance Framework

In the United States, the management and disposal of chemical waste generated in
laboratories are regulated by the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA)[3]. This framework requires laboratories to properly
identify, label, store, and dispose of hazardous waste.

Key regulatory concepts include:

o Waste Determination: The generator (the laboratory) is responsible for determining if a waste
is hazardous[4]. Due to its classification, (2-Chloro-5-methoxyphenyl)methanol waste is
considered hazardous.

o Satellite Accumulation Area (SAA): This is a designated area at or near the point of waste
generation where hazardous waste can be stored temporarily[5][6][7]. The SAA must be
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under the control of laboratory personnel[3].

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous
Waste," an identification of the contents, and an indication of the hazard[6][7].

Standard Operating Procedure (SOP) for Disposal

This section provides a step-by-step protocol for the collection and disposal of (2-Chloro-5-

methoxyphenyl)methanol waste.

Required Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN
166 (EU) or NIOSH (US) standards|8].

Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile). Contaminated clothing
should be removed and washed before reuse[8][9].

Respiratory Protection: If handling the solid outside of a fume hood where dust may be
generated, use appropriate respiratory protection[8].

Waste Container Selection and Preparation

Select an Appropriate Container: Choose a clean, leak-proof container compatible with
halogenated organic waste. High-density polyethylene (HDPE) containers are a common
choice[10]. The container must have a secure, threaded cap to ensure it remains closed and
vapor-tight[11].

Pre-Label the Container: Before adding any waste, affix a "Hazardous Waste" tag to the
container[2][5]. The label must include:

o The words "Hazardous Waste"[7].

o The container's contents. List "(2-Chloro-5-methoxyphenyl)methanol” and any other
compatible chemicals added. Do not use abbreviations or chemical formulas[11]. Use a
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generic name like "Halogenated Organic Waste" and maintain a list of all constituents and
their approximate percentages nearby or on the tag[2][11].

o The relevant hazard pictograms or written hazards (e.g., "Toxic," "lrritant™)[2][7].

o The name of the principal investigator or laboratory contact.

Waste Segregation and Collection

The fundamental rule for disposal is strict segregation.

Caption: Workflow for proper segregation and disposal of halogenated chemical waste.

Segregate at the Source: (2-Chloro-5-methoxyphenyl)methanol waste must only be added
to a container designated for HALOGENATED ORGANIC WASTE[10][11][12]. Never mix it
with non-halogenated waste streams (e.g., acetone, ethanol, hexane)[2][10].

Perform Transfers in a Fume Hood: All commingling of waste or transfers should be
conducted in an operating chemical fume hood to minimize inhalation exposure[2].

Keep Containers Closed: The waste container must be kept tightly sealed at all times, except
when actively adding waste[2][11]. This prevents the release of volatile organic compounds
(VOCs) into the laboratory atmosphere.

Do Not Overfill: Fill the container to no more than 90% of its capacity to allow for vapor
expansion and prevent spills[3][10].

Storage in Satellite Accumulation Area (SAA)

Designated Location: Store the sealed waste container in your lab's designated SAA. This
area should be close to where the waste is generated and clearly labeled with hazardous
waste signage|[3][5].

Secondary Containment: Place the waste container in a secondary containment bin or tray
that can hold at least the volume of the largest container within it[5][12]. This will contain any
potential leaks.
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e Segregate Incompatibles: Within the SAA, ensure the halogenated waste container is stored
separately from incompatible waste types, such as acids and bases|[5].

Arranging for Final Disposal

o Monitor Fill Level: Regularly check the waste container's volume.

e Request Pickup: When the container is approximately 90% full, or has been in storage for a
maximum period defined by your institution (e.g., 3 months[12]), arrange for its removal.
Contact your institution's Environmental Health and Safety (EHS) office or follow the
established procedure to request a waste collection[2].

o Transport: The waste will be collected by trained personnel or a licensed hazardous waste
contractor for transport to a licensed treatment, storage, and disposal facility (TSDF)[3][13].

Emergency Procedures: Spills and Exposure

Accidents require immediate and appropriate action.

Spill Cleanup

e Small Spills (in a fume hood):

o

Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite, or commercial sorbent pads)[1][2].

o Pick up the absorbent material using non-sparking tools and place it into a sealed,
properly labeled plastic bag or container[1][11].

o Tag the container as "Hazardous Waste" and dispose of it along with the halogenated
waste stream.

o Decontaminate the spill area.
o Large Spills (outside a fume hood):

o Evacuate the immediate area and alert others.
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o If safe to do so, close the lab doors to contain vapors[11].

o Contact your institution's emergency number or EHS office immediately[2]. Do not attempt
to clean up a large spill without specialized training and equipment.

Personnel Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][8].

Skin Contact: Remove contaminated clothing. Flush the affected skin with plenty of water[8].
If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical
attention[8].

Ingestion: Rinse mouth with water. Do NOT induce vomiting[9]. Seek immediate medical
attention[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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